Cas no 365996-30-1 (tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate)

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate structure
365996-30-1 structure
Product Name:tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate
CAS No:365996-30-1
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD09952105
CID:297401
PubChem ID:135727094
Update Time:2024-11-01

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((1S,2R)-2-aminocyclohexyl)carbamate
    • RB4005
    • (1S,2R)-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine
    • (1S,2R)-cis-N-Boc-1,2-cyclohexanediamine
    • [(1S,2R)-2-Aminocyclohex-1-yl]carbamic acid tert-butyl ester
    • 1-N-Boc-1,2-Cyclohexyldiamino
    • Carbamic acid, [(1S,2R)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid,N-[(1S,2R)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester
    • Cis-(1S, 2R)-1N-Boc-Cyclohexane-1,2-Diamine
    • tert-Butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate
    • (1S,2R)-2-Amino-1-(Boc-amino)cyclohexane
    • (1S,2R)-2-Amino-1-(tert-butoxycarbonylamino)cyclohexane
    • (1S,2R)-N1-Boc-1,2-cyclohexanediamine
    • tert-Butyl N-((2R,1S)-2-aminocyclohexyl)carbamate
    • ((1S,2R)-2-Aminocyclohexyl)carbamic acid tert-butyl ester
    • 1-N-BOC-1,2-CIS-CYCLOHEXYLDIAMINE
    • tert-butyl (1S,2R)-2-aminocyclohexylcarbamate
    • N-Boc-1(S),2(R)-diaminocyclohexane
    • N-Boc-(1S,2R)-diaminocyclohexane
    • Carbamic acid, [(1S,2R)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester
    • tert-butyl((1S,2R)-2-aminocycl
    • 365996-30-1
    • T70470
    • cis-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine
    • N-Boc-1(S),2(R)-diaminocyclohexane, AldrichCPR
    • 2-Methyl-2-propanyl [(1S,2R)-2-aminocyclohexyl]carbamate
    • cis-2-(tert-butoxycarbonyl)aminocyclohexylamine
    • tert-butyl((1S,2R)-2-aminocyclohexyl)carbamate
    • AC-31018
    • (1S,2R)-Cyclohexane-1,2-diamine, N1-BOC protected
    • AKVIZYGPJIWKOS-BDAKNGLRSA-N
    • MFCD07367780
    • (1S,2R)-N1-tert-Butoxycarbonyl-1,2-cyclohexanediamine
    • AM62712
    • Tert-butyl [(1S,2R)-2-aminocyclohexyl]carbamate
    • tert butyl (1S, 2R)-2-aminocyclohexylcarbamate
    • EN300-6733389
    • (1S,2R)-1-(Boc-amino)-2-Aminocyclohexane
    • AKOS005138005
    • (1S, 2R)-N1-tert-Butoxycarbonyl-1,2-cyclohexanediamine
    • SS-4351
    • (1S,2R)-1,2-Diaminocyclohexane, N1-BOC protected
    • AKOS015894555
    • tert-butyl(1S,2R)-2-aminocyclohexylcarbamate
    • MFCD09952105
    • Carbamic acid, N-[(1S,2R)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester
    • CS-M0840
    • DTXSID50363874
    • tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate >97%ee
    • CX1043
    • tert butyl (1S,2R)-2-aminocyclohexylcarbamate
    • 1-N-Boc-1,2-cis-cyclohexyldiamine, AldrichCPR
    • A823308
    • 1-N-BOC-1,2-CISCYCLOHEXYLDIAMINE
    • B3483
    • SCHEMBL555255
    • cis-2-tert-butoxycarbonylaminocyclohexylamine
    • ((1S,2R)-2-Amino-cyclohexyl)-carbamic acid tert-butyl ester
    • 184954-75-4
    • ZB0733
    • (1S,2R)-cis-N-Boc-1,2-cyclohexanediamine, >=95% (GC)
    • BCP07705
    • 1,1-Dimethylethyl N-[(1S,2R)-2-aminocyclohexyl]carbamate (ACI)
    • ((1S,2R)-2-Aminocyclohexyl)-carbamic acid tert-butyl ester
    • tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate
    • MDL： MFCD09952105
    • Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m1/s1
    • InChI Key： AKVIZYGPJIWKOS-BDAKNGLRSA-N
    • SMILES： O(C(C)(C)C)C(N[C@H]1CCCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.02
  • Boiling Point: 322.1℃ at 760 mmHg
  • PSA: 64.35000
  • LogP: 2.87220

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Security Information

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Pricemore >>

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tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Production Method

Production Method 1

1123685-32-4 1123685-32-4
365996-30-1 365996-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux
Reference
Discovery and structure-activity relationships of 4-aminoquinazoline derivatives, a novel class of opioid receptor like-1 (ORL1) antagonists
Okano, Masahiko; Mito, Jun; Maruyama, Yasufumi; Masuda, Hirofumi; Niwa, Tomoko; et al, Bioorganic & Medicinal Chemistry, 2009, 17(1), 119-132

Production Method 2

1261082-39-6 1261082-39-6
365996-30-1 365996-30-1
Reaction Conditions
1.1 Reagents: Dimethylbarbituric acid Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Dichloromethane ;  24 h, rt
Reference
The meso Helix: Symmetry and Symmetry-Breaking in Dynamic Oligourea Foldamers with Reversible Hydrogen-Bond Polarity
Wechsel, Romina; Raftery, James; Cavagnat, Dominique; Guichard, Gilles ; Clayden, Jonathan, Angewandte Chemie, 2016, 55(33), 9657-9661

Production Method 3

1261082-39-6 1261082-39-6
365996-30-1 365996-30-1
Reaction Conditions
1.1 Reagents: Dimethylbarbituric acid Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Dichloromethane ;  24 h, rt
Reference
Enantiopure monoprotected cis-1,2-diaminocyclohexane: one-step preparation and application in asymmetric organocatalysis
Berkessel, A.; Ong, M.-C.; Nachi, M.; Neudoerfl, J.-M., ChemCatChem, 2010, 2(10), 1215-1218

Production Method 4

365996-28-7 365996-28-7
365996-30-1 365996-30-1
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, 80 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  6 h, rt
Reference
SAR and X-ray structures of enantiopure 1,2-cis-(1R,2S)-cyclopentyldiamine and cyclohexyldiamine derivatives as inhibitors of coagulation Factor Xa
Qiao, Jennifer X.; Chang, Chong-Hwan; Cheney, Daniel L.; Morin, Paul E.; Wang, Gren Z.; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(16), 4419-4427

Production Method 5

365996-29-8 365996-29-8
365996-30-1 365996-30-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Methanol ;  3 h, 35 - 40 psi, rt
Reference
Synthesis and Evaluation of (1S,2R/1R,2S)-Aminocyclohexylglycyl PNAs as Conformationally Preorganized PNA Analogues for DNA/RNA Recognition
Govindaraju, T.; Kumar, Vaijayanti A.; Ganesh, Krishna N., Journal of Organic Chemistry, 2004, 69(6), 1858-1865

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Raw materials

tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate Preparation Products

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